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Compound of Interest

Compound Name:
N,N-Dimethyl 4-bromo-3-

nitrobenzylamine

CAS No.: 1414029-51-8

Cat. No.: B1430237

Get Quote

N,N-Dimethyl 4-bromo-3-nitrobenzylamine is a highly functionalized aromatic compound that

serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in

the realms of pharmaceutical discovery and materials science. Its utility is derived from a

strategic arrangement of functional groups:

A C4-Bromo Substituent: This provides a reactive handle for palladium-catalyzed cross-

coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom

bonds.

An Ortho-Positioned C3-Nitro Group: As a potent electron-withdrawing group (EWG), the

nitro moiety significantly influences the electronic properties of the aromatic ring. It activates

the C-Br bond towards oxidative addition, a critical step in many cross-coupling catalytic

cycles. Furthermore, the nitro group itself is a synthetic linchpin, readily reducible to an

amine for subsequent derivatization.

A C1-Dimethylaminomethyl Group: This benzylic amine substituent modifies the molecule's

solubility and basicity and can play a role in its biological activity or material properties.
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While effective, this specific reagent is not a universal solution. The selection of a building block

is a critical decision in any synthetic campaign, dictated by factors such as desired reactivity,

downstream functional group compatibility, steric considerations, and cost. This guide provides

a comparative analysis of viable alternatives to N,N-Dimethyl 4-bromo-3-nitrobenzylamine,

supported by experimental data, to empower researchers in making informed decisions for their

specific synthetic challenges.

Core Reactivity Profile: Palladium-Catalyzed Cross-
Coupling
The primary application for this class of reagents is in palladium-catalyzed cross-coupling

reactions. The Suzuki-Miyaura and Buchwald-Hartwig amination reactions are quintessential

examples that highlight the reagent's performance and provide a basis for comparison.[1][2][3]

The electron-withdrawing nitro group, positioned ortho to the bromine, lowers the electron

density of the C-Br bond, facilitating its cleavage during the oxidative addition step to the Pd(0)

catalyst.[4][5]
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Caption: The Suzuki-Miyaura Catalytic Cycle.

Comparative Analysis of Alternative Reagents
The choice of an alternative reagent can be guided by modulating three key structural features:

the nature of the halogen, the identity of the electron-withdrawing group, and the substitution

pattern on the aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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